Luminescent silver metal chains with unusual μ4-bonded 2,2′-bipyrazine†

Dalton Transactions Pub Date: 2005-01-17 DOI: 10.1039/B416703A

Abstract

An unusual μ4-bridging bonding mode of 2,2′-bipyrazine is observed for the first time in a luminescent coordination polymer [Ag2(bpyz)(NO3)2]n, which comprises of silver chains with alternating strong and weak Ag⋯Ag interactions.

Graphical abstract: Luminescent silver metal chains with unusual μ4-bonded 2,2′-bipyrazine
Luminescent silver metal chains with unusual μ4-bonded 2,2′-bipyrazine†
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